(2-Phenylethyl)propylamine
Overview
Description
“(2-Phenylethyl)propylamine” is a compound with the empirical formula C11H17N . It is also known as an amphetamine and is part of the phenethylamine and amphetamine chemical classes .
Synthesis Analysis
The synthesis of “this compound” can be achieved through various methods. One such method involves the use of the monomer 2-(acetoacetoxy)ethyl methacrylate (AEMA), which contains free pendant β-ketoester functionality . The synthesis process involves the modification of this monomer with propylamine (a model amine) and benzocaine (a primary amine containing API) through an enaminone bond .Molecular Structure Analysis
The molecular structure of “this compound” consists of a cyclic benzene or phenyl group, a two-carbon ethyl moiety, and a terminal nitrogen . The molecule contains a total of 29 bonds, including 12 non-H bonds, 6 multiple bonds, 5 rotatable bonds, 6 aromatic bonds, 1 six-membered ring, and 1 secondary amine (aliphatic) .Chemical Reactions Analysis
Amines, such as “this compound”, have the ability to act as weak organic bases . They have a lone electron pair on their nitrogen atoms and can accept a proton from water to form substituted ammonium (NH4+) ions and hydroxide (OH−) ions .Scientific Research Applications
Enantioselective Acylation Reactions
- Application: (2-Phenylethyl)propylamine is used in lipase-catalyzed enantioselective acylation reactions with carboxylic acids in non-solvent systems or ionic liquids. This process is significant for synthesizing chiral compounds, which are important in pharmaceuticals and chemical industries.
- References: (Irimescu & Kato, 2004), (Irimescu & Kato, 2004).
Antibacterial and Modulatory Activity
- Application: Derivatives of this compound have been investigated for their antibacterial and modulatory activities. Computational models predict these compounds as potential antibacterial agents, suggesting their utility in addressing bacterial resistance.
- References: (Figueredo et al., 2020).
Biotechnological Production of Aroma Compounds
- Application: this compound is involved in the biotechnological production of 2-phenylethanol and 2-phenylethyl acetate, which are valuable for their rose-like odor in the food and cosmetic industries. The bioconversion of L-phenylalanine via the Ehrlich pathway is a key process in this application.
- References: (Martínez-Avila et al., 2018), (Martinez et al., 2018).
Chemical Modification and Conjugation in Biomedical Research
- Application: this compound and its derivatives are used in chemical modifications, such as conjugation with hyaluronic acid to optimize its properties for biomedical applications, including drug delivery and regenerative medicine.
- References: (Petta et al., 2016).
Sensory Materials for Environmental and Biological Systems
- Application: Compounds functionalized with this compound derivatives have been developed as sensory materials for detecting volatile organic amines. These materials can be used in environmental monitoring and biological systems.
- References: (Li et al., 2021).
Pharmaceutical Synthesis
- Application: this compound plays a role in the synthesis of pharmaceutical compounds, such as fentanyl hydrochloride. Its reactivity in acylation reactions is crucial in synthesizing these types of drugs.
- References: (Murashova et al., 2010).
Flotation in Mineral Processing
- Application: Derivatives of this compound have been explored in the flotation of zinc oxide minerals, improving the efficiency of mineral separation in the mining industry.
- References: (Cheng-cen, 2010).
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
(2-Phenylethyl)propylamine plays a significant role in various biochemical reactions. It has been shown to be a bifunctional substrate for the cytochrome P450 enzyme . This interaction suggests that this compound can undergo oxidation reactions catalyzed by cytochrome P450, leading to the formation of various metabolites. Additionally, this compound is a receptor affinity analog of cannabinoids, indicating its potential to interact with cannabinoid receptors and influence signaling pathways .
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. As a bifunctional substrate for cytochrome P450, this compound undergoes oxidation reactions that produce metabolites with distinct biological activities . Additionally, its interaction with cannabinoid receptors can lead to the activation or inhibition of downstream signaling pathways, resulting in changes in cellular responses. These molecular interactions highlight the complex nature of this compound’s effects on cellular processes.
Metabolic Pathways
This compound is involved in various metabolic pathways, including those catalyzed by cytochrome P450 enzymes . These pathways lead to the formation of metabolites that can influence metabolic flux and metabolite levels. The interaction of this compound with enzymes and cofactors involved in these pathways can modulate the overall metabolic profile of cells and tissues. Understanding these metabolic pathways is essential for elucidating the biochemical effects of this compound.
Properties
IUPAC Name |
N-(2-phenylethyl)propan-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N/c1-2-9-12-10-8-11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIIRPZWDICEMGU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNCCC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40389740 | |
Record name | (2-Phenylethyl)propylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40389740 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
27906-91-8 | |
Record name | (2-Phenylethyl)propylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40389740 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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